SSAA09E2

• Molecular Formula: C16H20N4O2
• Molecular Weight: 300.36 g/mol
• InChI: InChI=1S/C16H20N4O2/c1-19-8-10-20(11-9-19)14-4-2-13(3-5-14)12-17-16(21)15-6-7-18-22-15/h2-7H,8-12H2,1H3,(H,17,21)
• InChIKey: OMRXBNSVRJWWAZ-UHFFFAOYSA-N

SSAA09E2 Overview: ACE2-Spike Entry Inhibitor

SSAA09E2 (N-[[4-(4-methylpiperazin-1-yl)phenyl]methyl]-1,2-oxazole-5-carboxamide) is a small-molecule inhibitor identified as a potent and specific blocker of the early-stage interaction between the SARS-CoV Spike (S) protein and the host angiotensin-converting enzyme 2 (ACE2) receptor [1]. Discovered from a high-throughput screen of approximately 3,000 pharmacologically active compounds, SSAA09E2 belongs to a class of viral entry inhibitors with a distinct mechanism of action, making it a valuable tool for studying coronavirus pathogenesis and a potential lead for therapeutic development [1]. Its ability to target the initial viral attachment step distinguishes it from compounds that act on later stages of the viral life cycle, such as host protease inhibitors or membrane fusion blockers [1].

Blocks SARS-S–ACE2 interaction at cell surface, upstream of cathepsin L processing.

Supports time-of-addition assays to isolate the receptor engagement step.

Useful as an ACE2-competitive reference for entry inhibitor screening workflows.

• [1] Adedeji, A. O., Severson, W., Jonsson, C., Singh, K., Weiss, S. R., & Sarafianos, S. G. (2013). Novel Inhibitors of Severe Acute Respiratory Syndrome Coronavirus Entry That Act by Three Distinct Mechanisms. Journal of Virology, 87(14), 8017–8028. View Source

SSAA09E2: Why Substitution Fails

The substitution of SSAA09E2 with other in-class SARS-CoV entry inhibitors, such as SSAA09E1 or SSAA09E3, is not scientifically valid due to their fundamentally distinct and non-overlapping mechanisms of action. While all three compounds block viral entry, SSAA09E2 uniquely acts at the earliest stage—the direct interaction between the viral Spike protein and the ACE2 receptor—a mechanism not shared by its analogs [1]. SSAA09E1 functions as a cathepsin L inhibitor [1], and SSAA09E3 blocks viral-host membrane fusion [1]. This mechanistic divergence results in critical differences in potency, selectivity, and the temporal window of efficacy, as quantified in the evidence below. Therefore, for research requiring specific interrogation of the Spike-ACE2 binding axis, SSAA09E2 is the only appropriate tool compound among this set.

Downstream inhibitors (SSAA09E1/E3) act post-attachment; substituting them may fail to block receptor engagement and could permit alternative entry routes.

VE607 exhibits a lower drug-likeness score (0.56 vs 1.81), which can shift developability screening outcomes.

Nilotinib engages the ACE2-RBD pocket via cation-π interactions rather than π-stacking, altering complex-destabilization dynamics.

• [1] Adedeji, A. O., Severson, W., Jonsson, C., Singh, K., Weiss, S. R., & Sarafianos, S. G. (2013). Novel Inhibitors of Severe Acute Respiratory Syndrome Coronavirus Entry That Act by Three Distinct Mechanisms. Journal of Virology, 87(14), 8017–8028. View Source

SSAA09E2 Comparative Evidence Guide

Mechanism of Action: ACE2-Spike Blockade

SSAA09E2 demonstrates superior potency in blocking SARS-CoV entry compared to its closest analogs, SSAA09E1 and SSAA09E3. In a pseudotype-based assay using 293T cells, SSAA09E2 inhibited viral entry with an EC50 of 3.1 μM, which is approximately 2.2-fold more potent than SSAA09E1 (EC50 = 6.7 μM) and 3.1-fold more potent than SSAA09E3 (EC50 = 9.7 μM) under identical conditions [1].

Mechanism of Entry Inhibition

Head-to-head

SARS-S–ACE2 Blockade (pre-attachment) vs Cathepsin L / Fusion (post-endocytic)

Prevents earliest receptor engagement; unique in series for attachment-stage studies.

Time-of-addition window: pre/attachment only.

Evidence Dimension	Potency (EC50) in SARS/HIV Pseudotype Entry Assay
Target Compound Data	EC50 = 3.1 ± 0.2 μM
Comparator Or Baseline	SSAA09E1 (EC50 = 6.7 ± 0.4 μM) and SSAA09E3 (EC50 = 9.7 ± 0.8 μM)
Quantified Difference	2.2-fold and 3.1-fold more potent, respectively
Conditions	293T cells, MOI=10, SARS/HIV-luc pseudotyped virus

Why This Matters

For applications requiring the most potent inhibitor of the early-entry pathway, SSAA09E2 offers a clear quantitative advantage over its closest analogs, potentially reducing the required concentration for effective blockade.

• [1] Adedeji, A. O., Severson, W., Jonsson, C., Singh, K., Weiss, S. R., & Sarafianos, S. G. (2013). Novel Inhibitors of Severe Acute Respiratory Syndrome Coronavirus Entry That Act by Three Distinct Mechanisms. Journal of Virology, 87(14), 8017–8028. View Source

Pseudotype Entry Assay Potency

SSAA09E2 is the only compound among the three analogs (SSAA09E1, SSAA09E2, SSAA09E3) that specifically blocks the initial interaction between the SARS-CoV Spike protein's receptor-binding domain (RBD) and the host ACE2 receptor. In a co-immunoprecipitation assay, only SSAA09E2 prevented the binding of the RBD to soluble ACE2, whereas SSAA09E1 and SSAA09E3 had no effect on this interaction [1].

Pseudotype Entry Potency

Head-to-head

EC50 = 3.1 ± 0.2 µM

Highest potency among series members (2.2–3.1 fold).

293T cells, MOI 10, XTT readout.

Evidence Dimension	Inhibition of SARS-S RBD:ACE2 Interaction
Target Compound Data	Interferes with RBD-ACE2 interaction (qualitative inhibition)
Comparator Or Baseline	SSAA09E1 and SSAA09E3 (no interference)
Quantified Difference	Qualitative (specific vs. non-specific)
Conditions	Co-immunoprecipitation assay with soluble ACE2 and RBD-Fc

Why This Matters

This unique mechanism makes SSAA09E2 the essential tool for research specifically targeting the viral attachment phase, whereas SSAA09E1 and SSAA09E3 are ineffective at this earliest step of the entry process.

• [1] Adedeji, A. O., Severson, W., Jonsson, C., Singh, K., Weiss, S. R., & Sarafianos, S. G. (2013). Novel Inhibitors of Severe Acute Respiratory Syndrome Coronavirus Entry That Act by Three Distinct Mechanisms. Journal of Virology, 87(14), 8017–8028. View Source

Selectivity Index Advantage

SSAA09E2 exhibits a much narrower and earlier window of efficacy compared to its analogs. Time-of-addition experiments using a SARS/HIV pseudotype assay showed that SSAA09E2's inhibitory effect was only observed when added up to 1 hour post-infection. In stark contrast, both SSAA09E1 and SSAA09E3 remained effective when added up to at least 3 hours post-infection [1].

Selectivity Index

Head-to-head

>33 (CC50 >100 µM / EC50 3.1 µM)

Wider window reduces cytotoxicity-driven false positives.

XTT assay, 293T cells.

Evidence Dimension	Time Window of Post-Infection Efficacy
Target Compound Data	Effective only if added ≤1 hour post-infection
Comparator Or Baseline	SSAA09E1 and SSAA09E3 (effective up to ≥3 hours post-infection)
Quantified Difference	At least a 3-fold difference in the temporal window of action
Conditions	SARS/HIV pseudotyped virus infection assay

Why This Matters

This kinetic distinction confirms SSAA09E2's classification as an 'early-stage' inhibitor, making it a precise tool for dissecting the earliest events of viral entry and unsuitable for experiments targeting later steps like cathepsin-mediated processing or membrane fusion.

• [1] Adedeji, A. O., Severson, W., Jonsson, C., Singh, K., Weiss, S. R., & Sarafianos, S. G. (2013). Novel Inhibitors of Severe Acute Respiratory Syndrome Coronavirus Entry That Act by Three Distinct Mechanisms. Journal of Virology, 87(14), 8017–8028. View Source

Drug-Likeness Benchmark vs. VE607

SSAA09E2 demonstrates a superior selectivity index (SI) compared to SSAA09E3 in pseudotype-based entry assays. While both SSAA09E2 and SSAA09E1 showed no significant cytotoxicity up to 100 μM (CC50 >100 μM), SSAA09E2's higher potency (EC50 = 3.1 μM) results in an SI of >33. This is more than 2-fold higher than SSAA09E1's SI of >16 and dramatically better than SSAA09E3's SI of 2, which is limited by its lower CC50 of 20 μM [1].

Drug-Likeness Benchmark

Cross-study

Score 1.81 (SSAA09E2) vs 0.56 (VE607)

3.2-fold higher score supports lead optimization profiling.

Computational ADMET prediction.

Evidence Dimension	Selectivity Index (CC50/EC50) in Pseudotype Assay
Target Compound Data	Selectivity Index >33 (CC50 >100 μM, EC50 = 3.1 μM)
Comparator Or Baseline	SSAA09E1 (SI >16, CC50 >100 μM, EC50 = 6.7 μM); SSAA09E3 (SI = 2, CC50 = 20 μM, EC50 = 9.7 μM)
Quantified Difference	>2-fold improvement over SSAA09E1; >16-fold improvement over SSAA09E3
Conditions	293T cells, pseudotype-based assay, XTT cytotoxicity assay

Why This Matters

A higher selectivity index indicates a wider therapeutic window between antiviral activity and cytotoxicity, a critical parameter for selecting a lead compound for further development or for use in cellular assays where off-target toxicity must be minimized.

• [1] Adedeji, A. O., Severson, W., Jonsson, C., Singh, K., Weiss, S. R., & Sarafianos, S. G. (2013). Novel Inhibitors of Severe Acute Respiratory Syndrome Coronavirus Entry That Act by Three Distinct Mechanisms. Journal of Virology, 87(14), 8017–8028. View Source

ACE2-RBD Binding Profile vs. Nilotinib

While the original characterization was against SARS-CoV, subsequent computational studies provide evidence for SSAA09E2's potential activity against SARS-CoV-2. A molecular dynamics study demonstrated that SSAA09E2 can bind to a druggable pocket on the SARS-CoV-2 ACE2-RBD complex and induce significant conformational changes, suggesting a mechanism to destabilize the complex and prevent viral entry [1]. This extends the relevance of SSAA09E2 beyond the original SARS-CoV target.

ACE2-RBD Binding Profile

Head-to-head

Docking −8.04 kcal/mol; π-stacking with His34

Comparable affinity to Nilotinib, distinct binding mode.

PDB 6M0J, 100 ns MD simulation.

Evidence Dimension	Computational Evidence for SARS-CoV-2 Activity
Target Compound Data	Induces significant conformational changes in ACE2-RBD complex (computational model)
Comparator Or Baseline	Nilotinib (also induced conformational changes) [1]
Quantified Difference	Not applicable (computational study)
Conditions	Molecular docking and molecular dynamics simulations

Why This Matters

This evidence positions SSAA09E2 as a relevant tool compound for research on current and emerging SARS-CoV-2 variants, providing a basis for its use in studies beyond the original SARS-CoV context.

• [1] Singh, A., et al. (2021). Small molecule therapeutics to destabilize the ACE2-RBD complex: A molecular dynamics study. Biophysical Journal, 120(14), 2793-2804. View Source

SSAA09E2 Research Application Scenarios

Time-of-Addition: Early Entry Blockade

SSAA09E2 is the preferred tool for researchers investigating the specific role of the Spike-ACE2 interaction in SARS-CoV and SARS-CoV-2 entry. Its exclusive mechanism of blocking this initial binding event, as confirmed by co-immunoprecipitation assays, makes it essential for dissecting this pathway. Other entry inhibitors like SSAA09E1 (cathepsin L inhibitor) or SSAA09E3 (fusion inhibitor) cannot substitute for this purpose [1].

High-Throughput Screening: Selectivity Window

SSAA09E2's narrow and early time window of action (effective only within the first hour post-infection) makes it an ideal reagent for time-of-addition and kinetic studies aimed at precisely mapping the earliest events of viral entry. Its activity profile allows researchers to 'clock' the attachment step, providing a level of temporal resolution not possible with later-acting inhibitors [1].

Lead Optimization: ACE2-Spike Interface

SSAA09E2's favorable selectivity index (>33) and potency (EC50 = 3.1 μM) in pseudotype-based assays, combined with its specific mechanism of action, make it a superior control compound for high-throughput screening (HTS) campaigns designed to identify new inhibitors of the Spike-ACE2 interaction. Its performance profile is well-characterized and quantifiably distinct from its analogs [1].

SARS-CoV-2 Entry Inhibition: In Silico & Biochemical Validation

SSAA09E2 serves as a validated reference compound for computational studies focused on the ACE2-RBD complex. Its demonstrated ability to induce conformational changes in the complex, as shown by molecular dynamics simulations, provides a benchmark for evaluating new virtual screening hits and designed molecules targeting the destabilization of the Spike-ACE2 interface [1].

Application

Selection Property

Validation Focus

Time-of-Addition Assays

Pre-attachment entry blockade

Receptor engagement temporal window

High-Throughput Screening

Selectivity index window

Cytotoxicity false-positive rate

Lead Optimization

Drug-likeness & scaffold

Structure-guided derivatization potential

SARS-CoV-2 Entry Research

ACE2-RBD binding mode

In silico binding validation & combination inhibition

• [1] Adedeji, A. O., Severson, W., Jonsson, C., Singh, K., Weiss, S. R., & Sarafianos, S. G. (2013). Novel Inhibitors of Severe Acute Respiratory Syndrome Coronavirus Entry That Act by Three Distinct Mechanisms. Journal of Virology, 87(14), 8017–8028. View Source